Cas no 1361601-09-3 (2-Fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361601-09-3
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966241
• Update Time: 2025-05-21

2-Fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-3-8(12(15)9(14)4-7)10-1-6(5-18)2-11(16)17-10/h1-4,18H,5H2
• InChI Key： FHVYLPSCFUJQAO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(CO)C=C(N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1
• Molecular Weight: 306.5

Additional information on 2-Fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol

2-Fluoro-6-(2,3,5-Trichlorophenyl)Pyridine-4-Methanol: A Comprehensive Overview

The compound 2-Fluoro-6-(2,3,5-Trichlorophenyl)Pyridine-4-Methanol (CAS No. 1361601-09-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule's structure comprises a pyridine ring substituted with a fluorine atom at position 2, a trichlorophenyl group at position 6, and a hydroxymethyl group at position 4. These substituents contribute to its distinctive electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of the fluorine atom in 2-fluoro substituent enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the trichlorophenyl group at position 6 introduces significant electron-withdrawing effects, further modulating the compound's reactivity and selectivity. This combination of functional groups makes 2-fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol an ideal candidate for exploring novel therapeutic agents targeting various diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and hydroxylation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules like CAS No. 1361601-09-3.

In terms of applications, 2-fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for herbicides or plant growth regulators. Furthermore, its unique electronic properties make it a valuable component in the design of advanced materials such as semiconductors and optoelectronic devices.

Recent research has also focused on the environmental impact of this compound. Studies indicate that while it exhibits high efficacy in its intended applications, its persistence in environmental systems requires careful consideration. Efforts are underway to develop biodegradable analogs or alternative formulations that minimize ecological risks without compromising performance.

In conclusion, 2-fluoro-6-(2,3,5-trichlorophenyl)pyridine-4-methanol (CAS No. 1361601-09-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.